Cas no 870287-95-9 (Hexyl b-D-maltopyranoside)

• Product Name: Hexyl b-D-maltopyranoside
• CAS No: 870287-95-9
• MF: C₁₈H₃₄O₁₁
• MW: 426.4559674263
• MDL: MFCD09750646
• CID: 891087
• PubChem ID: 10432591
• Update Time: 2025-06-15

Hexyl b-D-maltopyranoside Chemical and Physical Properties

Names and Identifiers

• Hexyl β-D-maltopyranoside
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-hexoxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• HEXYL B-D-MALTOPYRANOSIDE
• Hexyl β-D-maltoside
• DTXSID30439844
• A-D-maltoside
• Hexyl beta-D-maltopyranoside
• Hexyl -D-maltoside
• Hexyl-4-O-I+/--D-glucopyranosyl-I(2)-D-Glucopyranoside
• 870287-95-9
• Hexyl
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-6-(HEXYLOXY)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• HEXYL-B-D-MALTOSIDE
• Hexyl b-D-maltopyranoside

• MDL： MFCD09750646
• Inchi： 1S/C18H34O11/c1-2-3-4-5-6-26-17-15(25)13(23)16(10(8-20)28-17)29-18-14(24)12(22)11(21)9(7-19)27-18/h9-25H,2-8H2,1H3/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18-/m1/s1
• InChI Key： KRYKGRXIHMMFCB-YMJSIHPXSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCCCCCC

Computed Properties

• Exact Mass: 426.21000
• Monoisotopic Mass: 426.21011190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PH: 5-8 (1% in H2O)
• Solubility: H2O: soluble20%, clear to very faintly turbid, colorless
• PSA: 178.53000
• LogP: -2.79260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Hexyl b-D-maltopyranoside

Hexyl b-D-maltopyranoside (CAS No. 870287-95-9): A Comprehensive Overview

Hexyl b-D-maltopyranoside, identified by the chemical abstracts service number CAS No. 870287-95-9, is a significant compound in the field of biochemical research and pharmaceutical development. This glycoside, derived from maltose, has garnered attention due to its unique structural properties and versatile applications. The compound consists of a beta-D-maltopyranoside moiety linked to a hexyl group, which imparts specific solubility and reactivity characteristics, making it a valuable tool in various scientific and industrial processes.

The structural configuration of Hexyl b-D-maltopyranoside is meticulously designed to facilitate its role as a chiral auxiliary and a substrate in enzymatic reactions. The beta-anomeric form of the maltopyranoside ring enhances its interaction with specific enzymes, making it particularly useful in glycosylation reactions. These reactions are pivotal in the synthesis of complex carbohydrates and glycoproteins, which are essential components in drug development and biotherapeutics.

Recent advancements in glycoscience have highlighted the importance of well-defined glycosidic linkages in drug design. Hexyl b-D-maltopyranoside has been employed in the synthesis of novel glycosides that exhibit enhanced bioavailability and reduced immunogenicity. This has opened new avenues for the development of vaccines and antiviral agents. The hexyl substituent not only improves solubility in organic solvents but also modulates the pharmacokinetic profile of attached molecules, making it an attractive candidate for medicinal chemistry applications.

In addition to its role in drug synthesis, Hexyl b-D-maltopyranoside has found applications in analytical chemistry and biomimetic systems. Its ability to mimic natural glycosidic structures allows researchers to study carbohydrate-protein interactions with high fidelity. This has been particularly valuable in understanding the mechanisms of enzyme inhibition and activation, which are critical for developing targeted therapies.

The compound's stability under various conditions has also made it a preferred choice for industrial applications. For instance, it serves as an effective ligand in chromatographic techniques used for purifying glycoproteins and other carbohydrate-based biomolecules. The hexyl group enhances the compound's affinity for certain stationary phases, improving resolution and yield in purification processes.

From a synthetic chemistry perspective, Hexyl b-D-maltopyranoside offers a versatile platform for constructing more complex carbohydrates. Its regioselective functionalization allows chemists to introduce diverse substituents at specific positions on the maltopyranose ring. This flexibility has been exploited in the design of synthetic routes for oligosaccharides that mimic natural polysaccharides found in biological systems.

The growing interest in sustainable chemistry has also driven research into biodegradable derivatives of Hexyl b-D-maltopyranoside. Researchers are exploring ways to incorporate environmentally friendly modifications while retaining its functional properties. Such efforts align with global initiatives to develop greener alternatives in pharmaceuticals and biochemicals.

In conclusion, Hexyl b-D-maltopyranoside (CAS No. 870287-95-9) is a multifaceted compound with broad applications across biochemical research, pharmaceutical development, and industrial processes. Its unique structural features and reactivity make it an indispensable tool for scientists working on carbohydrate chemistry and related fields. As research continues to uncover new uses for this compound, its significance is expected to grow further, contributing to advancements in medicine and biotechnology.